Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate

• IUPAC Name: methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C15H10F3N3O2/c1-23-14(22)11-8-13-19-10(9-5-3-2-4-6-9)7-12(15(16,17)18)21(13)20-11/h2-8H,1H3
• InChI Key: LBMPDECEGMPFNZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN2C(=CC(=NC2=C1)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C15H10F3N3O2
• DSSTOX Substance ID: DTXSID901145076
• Molecular Weight: 321.25 g/mol
• CAS RN: 294194-48-2

Description

Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate is a compound that belongs to the class of pyrazolo[1,5-a]pyrimidines, which are of significant interest due to their diverse biological activities. These compounds have been studied for their potential as nonsteroidal anti-inflammatory drugs (NSAIDs) and for their antiulcerogenic properties . They have also been explored for their antimicrobial and anti-inflammatory activities , as well as for their potential use in the synthesis of combinatorial libraries for drug discovery .

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves the condensation of 5-aminopyrazole derivatives with trifluoromethyl-beta-diketones . For instance, the synthesis of 7-trifluoromethyl-substituted pyrazolo[1,5-a]pyrimidine derivatives has been achieved by refluxing amino-pyrazoles with trifluoromethyl-beta-diketones in ethanol . Additionally, the synthesis of related compounds has been reported through the reaction of amino-thiazolyl-pyrazolines with various reagents, leading to the formation of fused heterocyclic systems .

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives has been characterized using various spectroscopic techniques, including NMR, FT-IR, and single-crystal X-ray diffraction . These studies have provided detailed insights into the molecular conformations and electronic transitions within these molecules, which are crucial for understanding their reactivity and biological activity.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidine derivatives exhibit a range of chemical reactivities, which can be exploited to synthesize various heterocyclic systems. For example, the reaction of diamino-phenylazo-pyrazoles with acetylacetone and ethyl acetoacetate yields corresponding pyrazolo[1,5-a]pyrimidine derivatives . These compounds can further react with acrylonitrile to form pyrimido[1,2-a]pyrazolo[1,5-a]pyrimidine derivatives . The reactivity of these compounds is also demonstrated by their ability to undergo acylation and reduction reactions to form combinatorial libraries .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidine derivatives are influenced by their molecular structure. The presence of trifluoromethyl groups contributes to the unique properties of these compounds, such as their fluorescence . The biological activities of these compounds, including their anti-inflammatory and antimicrobial properties, have been evaluated through in vitro assays, revealing promising activities against various bacterial strains and cancer cell lines . Theoretical studies, such as density functional theory (DFT) calculations, have been used to predict the chemical shifts and electronic properties of these molecules .

Future Directions

The pyrazolo[1,5-a]pyrimidines family, to which this compound belongs, has been identified as strategic compounds for optical applications. Their simpler and greener synthetic methodology and tunable photophysical properties make them promising candidates for future research and development.

Mechanism of Action

Target of Action

Related pyrimidine derivatives have been shown to exhibit neuroprotective and anti-neuroinflammatory properties . These compounds have been studied for their potential role in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Mode of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties . These compounds inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells . A molecular docking study showed that these compounds have favorable interactions with active residues of ATF4 and NF-kB proteins .

Biochemical Pathways

Related compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment

Related compounds have shown tunable photophysical properties, with electron-donating groups at position 7 on the fused ring improving both the absorption and emission behaviors . These compounds also exhibit good solid-state emission intensities .

Biochemical Analysis

Biochemical Properties

Methyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate plays a significant role in biochemical reactions due to its ability to interact with various enzymes and proteins. This compound has been shown to inhibit cyclin-dependent kinase 2 (CDK2), a crucial enzyme involved in cell cycle regulation . The inhibition of CDK2 by this compound leads to the disruption of cell cycle progression, thereby affecting cell proliferation. Additionally, this compound interacts with other proteins involved in signal transduction pathways, further influencing cellular functions.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to induce apoptosis in cancer cell lines, such as MCF-7 and HCT-116, by altering cell cycle progression and promoting programmed cell death . This compound also affects cell signaling pathways, including the inhibition of CDK2/cyclin A2 complex, which is essential for cell cycle regulation. Furthermore, this compound influences gene expression and cellular metabolism, leading to changes in the expression of genes involved in cell proliferation and survival.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with specific biomolecules. This compound binds to the active site of CDK2, inhibiting its kinase activity and preventing the phosphorylation of key substrates required for cell cycle progression . The inhibition of CDK2 leads to cell cycle arrest and subsequent apoptosis. Additionally, this compound may interact with other proteins and enzymes, modulating their activity and contributing to its overall biological effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. This compound has demonstrated good stability under various experimental conditions, maintaining its biological activity over extended periods . Prolonged exposure to this compound may lead to changes in cellular responses, including alterations in gene expression and metabolic pathways.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that low to moderate doses of this compound can effectively inhibit tumor growth without causing significant toxicity . Higher doses may result in adverse effects, including toxicity and damage to normal tissues. It is crucial to determine the optimal dosage to achieve the desired therapeutic effects while minimizing potential side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. This compound undergoes biotransformation in the liver, where it is metabolized by cytochrome P450 enzymes . The metabolites of this compound may exhibit different biological activities, contributing to its overall effects on cellular function and metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can cross cell membranes and accumulate in various cellular compartments, including the cytoplasm and nucleus . The distribution of this compound within tissues is influenced by its physicochemical properties, such as lipophilicity and molecular size.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is primarily localized in the cytoplasm and nucleus, where it interacts with target proteins and enzymes . The presence of specific targeting signals or post-translational modifications may direct this compound to specific subcellular compartments, influencing its biological effects.